Cas no 2920197-13-1 ((1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride)
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- PS-16832
- D79090
- (1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride
- 2920197-13-1
- (1R,4R,5R)-2-AZABICYCLO[2.2.1]HEPTAN-5-OL HYDROCHLORIDE
-
- Inchi: 1S/C6H11NO.ClH/c8-6-2-5-1-4(6)3-7-5;/h4-8H,1-3H2;1H/t4-,5-,6-;/m1./s1
- InChI Key: LUTVSQCTGHUTOO-RWOHWRPJSA-N
- SMILES: Cl.O[C@@H]1C[C@H]2C[C@@H]1CN2
Computed Properties
- Exact Mass: 149.0607417g/mol
- Monoisotopic Mass: 149.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHXZ-100mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 100mg |
$292.00 | 2025-02-18 | |
| Aaron | AR02AHXZ-250mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 250mg |
$389.00 | 2025-02-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18126-1-100mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 100mg |
¥1683.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18126-1-250mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 250mg |
¥2244.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18126-1-500mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 500mg |
¥3741.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18126-1-1g |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 1g |
¥5610.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18126-1-5g |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 5g |
¥16830.0 | 2024-04-20 | |
| Aaron | AR02AHXZ-500mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride |
2920197-13-1 | 97% | 500mg |
$648.00 | 2025-02-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18126-1-100.0mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol hydrochloride |
2920197-13-1 | 97% | 100.0mg |
¥1683.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18126-1-250.0mg |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol hydrochloride |
2920197-13-1 | 97% | 250.0mg |
¥2244.0000 | 2025-04-11 |
(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on (1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride
Compound Introduction: (1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride (CAS No. 2920197-13-1)
Introducing the compound (1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride, identified by its CAS number 2920197-13-1, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of azabicycloalkanes, a structural motif known for its diverse biological activities and potential therapeutic applications.
The stereochemistry of (1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride is precisely defined by its chiral centers at the 1st, 4th, and 5th positions, which contribute to its unique conformational properties and biological interactions. The azabicyclo[2.2.1]heptane core is a bicyclic structure featuring a nitrogen atom embedded within a seven-membered ring system, making it an intriguing scaffold for drug design.
Recent advancements in medicinal chemistry have highlighted the importance of azabicycloalkanes in developing novel therapeutic agents. The< strong>(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride structure exhibits promising pharmacological properties due to its rigid bicyclic framework and the presence of a nitrogen atom, which can interact with various biological targets. This compound has been studied for its potential role in modulating enzyme activity and receptor binding, making it a valuable candidate for further pharmacological investigation.
In the realm of drug discovery, the< strong>(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride derivative has been explored for its ability to interact with specific proteins and enzymes involved in metabolic pathways and signal transduction. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both in vitro and in vivo studies.
Current research indicates that azabicycloalkanes possess unique chemical properties that make them suitable for designing molecules with high selectivity and affinity for biological targets. The< strong>(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride compound has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Its structural features allow for fine-tuning of pharmacokinetic properties, such as bioavailability and metabolic stability.
The synthesis of< strong>(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemistry. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.
The hydrochloride salt form of this compound not only improves its solubility but also enhances its pharmacological activity by facilitating better absorption and distribution within the body. This makes< strong>(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride a promising candidate for further development into a therapeutic agent.
In conclusion, the compound< strong>(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride (CAS No. 2920197-13-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its precise stereochemistry and favorable pharmacokinetic properties make it an attractive scaffold for designing novel drugs targeting various diseases.
2920197-13-1 ((1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)